Cas no 54555-76-9 (Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-2-methyl-)
54555-76-9 structure
Product Name:Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-2-methyl-
CAS No:54555-76-9
MF:C18H37NO5S
MW:379.555084943771
CID:1593294
Update Time:2024-09-11
Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-2-methyl- Chemical and Physical Properties
Names and Identifiers
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- Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-2-methyl-
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- Inchi: 1S/C18H37NO5S/c1-4-5-7-12-17(20)13-10-15-19(25(3,23)24)14-9-6-8-11-16(2)18(21)22/h16-17,20H,4-15H2,1-3H3,(H,21,22)
- InChI Key: QJCFJYQNICBNJE-UHFFFAOYSA-N
- SMILES: C(O)(=O)C(C)CCCCCN(CCCC(O)CCCCC)S(C)(=O)=O
Computed Properties
- Exact Mass: 379.23941
Experimental Properties
- Density: 1.094±0.06 g/cm3(Predicted)
- Boiling Point: 536.8±60.0 °C(Predicted)
- PSA: 94.91
- pka: 4.80±0.21(Predicted)
Heptanoic acid, 7-[(4-hydroxynonyl)(methylsulfonyl)amino]-2-methyl- Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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